Cas no 1232199-27-7 (4-Iodo-2,3-dihydrofuran)

• Product Name: 4-Iodo-2,3-dihydrofuran
• CAS No: 1232199-27-7
• MF: C₄H₅IO
• MW: 195.9864
• MDL: MFCD28123734
• CID: 5095930
• PubChem ID: 53376865
• Update Time: 2026-03-02

4-Iodo-2,3-dihydrofuran Chemical and Physical Properties

Names and Identifiers

• 2,3-Dihydro-4-iodofuran
• 4-iodo-2,3-dihydrofuran
• Furan, 2,3-dihydro-4-iodo-
• 4,5-Dihydro-3-iodofuran
• PB39980
• P19286
• 3-iodo-4,5-dihydrofuran
• SY321425
• EN300-7576872
• MFCD28123734
• BS-43583
• SCHEMBL15880263
• 1232199-27-7
• 4-Iodo-2,3-dihydrofuran

• MDL： MFCD28123734
• Inchi： 1S/C4H5IO/c5-4-1-2-6-3-4/h3H,1-2H2
• InChI Key： UCOVXTQSBPKXKW-UHFFFAOYSA-N
• SMILES： IC1=C([H])OC([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 195.93851g/mol
• Monoisotopic Mass: 195.93851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 77.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Dihydrofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans

Additional information on 4-Iodo-2,3-dihydrofuran

Comprehensive Overview of 4-Iodo-2,3-dihydrofuran (CAS No. 1232199-27-7): Properties, Applications, and Industry Insights

4-Iodo-2,3-dihydrofuran (CAS No. 1232199-27-7) is a halogenated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity. This iodinated furan derivative serves as a critical intermediate in organic synthesis, particularly in cross-coupling reactions like Suzuki-Miyaura and Sonogashira couplings. Its molecular structure, featuring an iodine atom at the 4-position of a partially saturated furan ring, enables selective functionalization, making it valuable for constructing complex molecules.

Recent trends in green chemistry have amplified interest in 4-Iodo-2,3-dihydrofuran, as researchers explore sustainable catalytic methods to optimize its synthesis. Searches for "eco-friendly synthesis of iodinated heterocycles" or "4-Iodo-2,3-dihydrofuran applications in drug discovery" reflect growing demand for environmentally benign protocols. The compound’s role in synthesizing biologically active molecules, such as antiviral or antifungal agents, aligns with the surge in infectious disease research post-pandemic.

From a technical perspective, CAS No. 1232199-27-7 exhibits moderate stability under inert conditions but requires protection from light due to potential iodine dissociation. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to verify its purity, a frequent query among quality control professionals. Discussions on "handling moisture-sensitive iodinated compounds" or "storage conditions for 4-Iodo-2,3-dihydrofuran" highlight practical considerations for industrial users.

The compound’s utility extends to material science, where it acts as a precursor for conductive polymers or OLED materials. With the rise of "organic electronics" as a search keyword, 4-Iodo-2,3-dihydrofuran gains relevance for its ability to introduce iodine motifs into π-conjugated systems. Patent analyses reveal its use in photovoltaic materials, resonating with the global push toward renewable energy solutions.

Regulatory compliance remains a key focus area, as evidenced by searches for "REACH certification for iodinated furans." While 4-Iodo-2,3-dihydrofuran is not classified as hazardous under current guidelines, proper risk assessment protocols are recommended. Its low acute toxicity profile, as per available safety data sheets, supports its adoption in controlled laboratory environments.

In conclusion, 4-Iodo-2,3-dihydrofuran (CAS No. 1232199-27-7) exemplifies the intersection of synthetic utility and interdisciplinary innovation. Its applications span medicinal chemistry, advanced materials, and sustainable catalysis, addressing contemporary challenges across industries. As research progresses, this compound is poised to play a pivotal role in next-generation scientific breakthroughs.